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Compound of Interest

Compound Name: 2-Bromo-6-iodopyridine

Cat. No.: B1338975

Essential Safety and Handling Guide for 2-
Bromo-6-iodopyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 2-Bromo-6-
iodopyridine, ensuring the well-being of laboratory personnel and adherence to the highest

safety standards. The following procedural guidance is designed to be a readily accessible
resource for professionals engaged in research and development.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 2-Bromo-6-iodopyridine is not readily available,
data from structurally similar compounds such as brominated and iodinated pyridines indicate
that it should be handled with caution. The primary hazards associated with similar compounds
include acute oral toxicity, skin and eye irritation, and respiratory tract irritation.[1][2] Therefore,
the use of appropriate personal protective equipment is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications/Standards

Safety glasses with side- )
Conforming to EN166 (EU) or

Eyes/Face shields or chemical safety
NIOSH (US) standards.[3]

goggles, and a face shield.

Chemical-resistant gloves )
) Inspect gloves for any signs of
) (e.g., Butyl rubber, Viton®, or i
Skin o degradation or puncture before
nitrile rubber). A fully-buttoned,
use.[1][4]

chemical-resistant lab coat.

Work should be conducted in a )
) Adherence to OSHA respirator
well-ventilated area or under a ] ]
N ] regulations in 29 CFR
) certified chemical fume hood. If

Respiratory S 1910.134 or European

ventilation is inadequate, a ]
Standard EN 149 is

NIOSH/MSHA-approved
) ) recommended.[1][4]
respirator is necessary.

A chemical-resistant lab coat ) )
Contaminated work clothing
or apron, long-sleeved
_ should not be allowed out of
Body clothing, full-length pants, and
_ the workplace and must be
closed-toe shoes are required
) washed before reuse.[1]
to prevent skin exposure.[1][5]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is essential to minimize exposure and ensure the safe handling of
2-Bromo-6-iodopyridine.

1. Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in close
proximity to the workstation.[1][4]

Conduct all weighing, transferring, and handling of the compound within a certified chemical

fume hood to control airborne levels.[1][5]

Gather all necessary PPE and inspect it for integrity.
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e Have appropriate spill cleanup materials readily available.

2. Handling:

» Avoid all personal contact, including inhalation and contact with skin and eyes.[1]
e Use non-sparking tools and avoid generating dust.[1][6]

o Keep the container tightly closed when not in use.[1][4]

e Do not eat, drink, or smoke in the handling area.[1][4]

e Ground and secure containers when dispensing or pouring the product.[7]

3. In Case of Exposure:

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
including under the eyelids. Seek immediate medical attention.[5]

» Skin Contact: Immediately wash the affected area with soap and plenty of water while
removing all contaminated clothing. If skin irritation occurs, seek medical advice.[5][7]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or
poison control center immediately.[3][5][8][9]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Bromo-6-iodopyridine and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

e Solid Waste: Collect waste 2-Bromo-6-iodopyridine and any contaminated solids (e.g.,
paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste
container. The label should clearly state "Hazardous Waste" and the full chemical name.[1][5]
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o Liquid Waste: If the compound is in a solution, collect it in a separate, sealable, and clearly
labeled "Halogenated Organic Liquid Waste" container.[5]

2. Storage:

» Store waste containers in a cool, dry, and well-ventilated area away from incompatible
materials.

o Keep waste containers tightly closed.
3. Final Disposal:

o Arrange for the collection and disposal of hazardous waste through a licensed environmental
waste management company.

o Ensure strict adherence to all local, state, and federal regulations for hazardous waste
disposal.[5]

e Do not let the chemical enter drains.[1]

Experimental Workflow for Handling 2-Bromo-6-
iodopyridine
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Caption: Workflow for the safe handling and disposal of 2-Bromo-6-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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